Cas no 1536143-78-8 (2-amino-1,2,4triazolo1,5-apyridine-5-carboxylic acid)

• Product Name: 2-amino-1,2,4triazolo1,5-apyridine-5-carboxylic acid
• CAS No: 1536143-78-8
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 4828081
• PubChem ID: 82555191
• Update Time: 2025-11-06

2-amino-1,2,4triazolo1,5-apyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid
• 2-amino-1,2,4triazolo1,5-apyridine-5-carboxylic acid

• Inchi： 1S/C7H6N4O2/c8-7-9-5-3-1-2-4(6(12)13)11(5)10-7/h1-3H,(H2,8,10)(H,12,13)
• InChI Key： LTWKKRHJWFPPSU-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=NC(N)=NN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 0.3
• Topological Polar Surface Area: 93.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 2-amino-1,2,4triazolo1,5-apyridine-5-carboxylic acid

Comprehensive Overview of 2-Amino-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic Acid (CAS No. 1536143-78-8)

The compound 2-amino-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid (CAS No. 1536143-78-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a triazole ring fused with a pyridine backbone, makes it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and π-stacking interactions.

In recent years, the demand for triazole-based compounds has surged, driven by their widespread use in antimicrobial agents, anticancer therapies, and crop protection chemicals. The 2-amino-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid derivative stands out for its potential to address drug resistance, a critical challenge in modern medicine. Studies suggest that modifications to its carboxylic acid group can enhance bioavailability, making it a promising candidate for oral drug formulations. This aligns with the growing trend toward personalized medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, the compound’s CAS No. 1536143-78-8 is frequently searched in databases like SciFinder and Reaxys for its synthetic routes and spectroscopic data. Its preparation typically involves multi-step reactions, including cyclization and functional group transformations, which are of interest to chemists exploring green chemistry and atom-economical processes. The rise of AI-driven retrosynthesis tools has further accelerated research into optimizing its production, reducing waste, and improving yields.

Beyond pharmaceuticals, 2-amino-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid has potential applications in material science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated system and electron-rich nitrogen atoms make it suitable for optoelectronic devices, a field gaining traction due to advancements in flexible electronics and renewable energy technologies. This dual utility in life sciences and advanced materials underscores its interdisciplinary relevance.

Environmental and regulatory considerations also play a role in its research trajectory. As industries prioritize sustainable chemistry, the biodegradability and toxicity profile of triazole derivatives like this compound are under scrutiny. Computational tools, such as QSAR modeling, are increasingly used to predict its environmental impact, addressing concerns raised by stakeholders in green manufacturing and circular economy initiatives.

In summary, 2-amino-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid (CAS No. 1536143-78-8) represents a compelling case study in modern chemical innovation. Its applications span drug development, agrochemicals, and advanced materials, reflecting broader trends toward multifunctional compounds and sustainable synthesis. As research continues, its role in addressing global challenges—from antimicrobial resistance to clean energy—will likely expand, solidifying its place in the scientific lexicon.